Cas no 1126430-96-3 (Ethyl 3-(ethyloxy)-5-methylbenzoate)

• Product Name: Ethyl 3-(ethyloxy)-5-methylbenzoate
• CAS No: 1126430-96-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD28127990
• CID: 2116212
• PubChem ID: 58377192
• Update Time: 2024-03-01

Ethyl 3-(ethyloxy)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethoxy-5-methylbenzoate
• Ethyl 3-(ethyloxy)-5-methylbenzoate
• UHHDWCFLTNRJHS-UHFFFAOYSA-N
• SY224194

• MDL： MFCD28127990
• Inchi： 1S/C12H16O3/c1-4-14-11-7-9(3)6-10(8-11)12(13)15-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： UHHDWCFLTNRJHS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)OCC)C=C(C)C=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters